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Compound of Interest

Compound Name: Carbobenzoxyhomoserine

Cat. No.: B152181 Get Quote

An In-depth Overview of the Properties and Applications of a Versatile Synthetic Amino Acid

N-Carbobenzyloxy-homoserine (N-Cbz-homoserine) is a synthetic derivative of the non-

proteinogenic amino acid homoserine. The introduction of the benzyloxycarbonyl (Cbz)

protecting group to the amino function of homoserine enhances its utility as a versatile building

block in synthetic organic chemistry, particularly in the realm of peptide synthesis and the

development of peptidomimetics. This technical guide provides a comprehensive overview of

the physicochemical properties, synthesis, and applications of both the L- and D-enantiomers

of N-Cbz-homoserine, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
The key physicochemical properties of N-Cbz-L-homoserine and N-Cbz-D-homoserine are

summarized in the tables below. While comprehensive experimental data for both enantiomers

are not uniformly available in the public domain, the provided information is based on a

combination of reported values and data from closely related analogs.

Table 1: Physicochemical Properties of N-Cbz-L-Homoserine
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Property Value

Molecular Formula C₁₂H₁₅NO₅[1]

Molecular Weight 253.25 g/mol [1]

Appearance White to off-white powder/crystals

Melting Point

Data not consistently available for the non-

lactone form. The lactone form has a melting

point of 127-132 °C.[2]

Optical Rotation ([α]D)

Data not consistently available for the non-

lactone form. The lactone form has a specific

rotation of +32° (c=1.7% in methanol).[2] For

comparison, N-Cbz-L-serine has a specific

rotation of +5.6° to +6.6° (c=6, AcOH).[3]

Solubility Soluble in many organic solvents.

Storage Conditions Store at 2°C - 8°C.[1]

Table 2: Physicochemical Properties of N-Cbz-D-Homoserine

Property Value

Molecular Formula C₁₂H₁₅NO₅

Molecular Weight 253.25 g/mol

Appearance White to off-white powder/crystals

Melting Point Data not available.

Optical Rotation ([α]D)

Data not available. For comparison, Boc-O-

benzyl-D-homoserine has a specific rotation of

+15 ± 2º (c=2, in 80% EtOH).[4]

Solubility Soluble in many organic solvents.

Storage Conditions Store in a dry place at room temperature.
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Synthesis of N-Cbz-Homoserine
The most common method for the synthesis of N-Cbz-homoserine involves the protection of

the amino group of homoserine using benzyl chloroformate (Cbz-Cl) under alkaline conditions.

This reaction, known as the Schotten-Baumann reaction, is a robust and widely used method

for the N-protection of amino acids.

Experimental Protocol: Synthesis of N-Cbz-L-
Homoserine
This protocol is a generalized procedure based on the well-established Schotten-Baumann

reaction for the Cbz-protection of amino acids.

Materials:

L-Homoserine

Sodium hydroxide (NaOH)

Benzyl chloroformate (Cbz-Cl)

Diethyl ether

Hydrochloric acid (HCl)

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄)

Ice bath

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:
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Dissolution: Dissolve L-homoserine (1.0 equivalent) in a 1 M aqueous solution of sodium

hydroxide (2.5 equivalents) with cooling in an ice bath.

Addition of Cbz-Cl: While vigorously stirring the solution, slowly add benzyl chloroformate

(1.1 equivalents) dropwise, ensuring the temperature is maintained below 5 °C.

Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 2-

4 hours.

Work-up:

Wash the reaction mixture with diethyl ether to remove any unreacted benzyl

chloroformate.

Cool the aqueous layer in an ice bath and carefully acidify to a pH of approximately 2 with

1 M HCl.

Extraction: Extract the N-Cbz-L-homoserine from the acidified aqueous layer with ethyl

acetate (3 x volumes).

Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield the crude product.

Purification (Optional): The crude N-Cbz-L-homoserine can be further purified by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

A similar protocol can be followed for the synthesis of N-Cbz-D-homoserine starting from D-

homoserine.
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Caption: Workflow for the synthesis of N-Cbz-homoserine.

Applications in Research and Drug Development
N-Cbz-homoserine and its derivatives are valuable tools in several areas of chemical and

pharmaceutical research.

Peptide Synthesis
The primary application of N-Cbz-homoserine is as a protected amino acid building block in

peptide synthesis. The Cbz group effectively masks the nucleophilicity of the α-amino group,

preventing unwanted side reactions during peptide coupling. The Cbz group is stable to the

basic conditions often used for Fmoc deprotection but can be readily removed by catalytic

hydrogenation, providing an orthogonal protection strategy in peptide synthesis.
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Caption: Role of N-Cbz-homoserine in peptide synthesis.

Synthesis of Bioactive Molecules
N-Cbz-homoserine and its lactone form are important intermediates in the synthesis of various

bioactive molecules. For instance, N-acyl homoserine lactones (AHLs) are signaling molecules

involved in bacterial quorum sensing. The ability to synthesize analogs of these molecules is

crucial for studying bacterial communication and for the development of novel antibacterial

agents that disrupt this process. While N-Cbz-homoserine itself is not a signaling molecule, its
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lactone is a key precursor for the synthesis of AHL analogs. The Cbz group can be removed

and replaced with various acyl chains to generate a library of AHLs for biological screening.

Conclusion
N-Cbz-homoserine is a valuable synthetic amino acid that serves as a versatile building block

for chemical and pharmaceutical research. Its well-defined properties and the robust

methodology for its synthesis make it an essential tool for peptide chemists and those involved

in the design and synthesis of novel bioactive compounds. The strategic incorporation of N-

Cbz-homoserine into molecular designs can lead to the development of new therapeutics and a

deeper understanding of biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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